Cas no 1936294-50-6 (5-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one
• CAS No: 1936294-50-6
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6223080
• PubChem ID: 130949945
• Update Time: 2025-10-29

5-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one
• EN300-1753205
• 1936294-50-6

• Inchi： 1S/C8H15NO2/c1-4-8(2,3)6-5-9-7(10)11-6/h6H,4-5H2,1-3H3,(H,9,10)
• InChI Key： XSAAHWSAIWFQTJ-UHFFFAOYSA-N
• SMILES： O1C(NCC1C(C)(C)CC)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one

Introduction to 5-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one (CAS No. 1936294-50-6)

5-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one, identified by the chemical identifier CAS No. 1936294-50-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the oxazolidinone class, a structural motif widely recognized for its versatile applications in drug discovery and development. The oxazolidinone ring system is characterized by its stability and ability to engage in multiple hydrogen bonding interactions, making it an attractive scaffold for designing bioactive molecules.

The molecular structure of 5-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one features a five-membered ring containing two oxygen atoms and a nitrogen atom, with a 2-methylbutan-2-yl side chain attached to the second carbon atom of the ring. This specific substitution pattern contributes to the compound's unique physicochemical properties, including solubility, lipophilicity, and metabolic stability. These attributes are critical factors when evaluating the potential of a compound as a lead candidate in drug development.

In recent years, there has been growing interest in oxazolidinone derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds within this class exhibit properties such as antimicrobial, anti-inflammatory, and antiviral effects. The structural flexibility of the oxazolidinone core allows for modifications that can fine-tune these biological activities, making it a valuable platform for medicinal chemists.

One of the most compelling aspects of 5-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one is its potential as an intermediate in the synthesis of more complex pharmacophores. The presence of the methylbutan-2-yl group introduces a degree of lipophilicity that can enhance membrane permeability, a crucial factor for oral bioavailability. Additionally, the oxazolidinone ring can serve as a scaffold for further derivatization, enabling the exploration of novel chemical space for drug discovery.

Recent research has highlighted the utility of oxazolidinone derivatives in addressing emerging therapeutic challenges. For instance, studies have shown that certain oxazolidinones exhibit inhibitory activity against enzymes implicated in cancer progression. The ability of 5-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one to interact with biological targets such as kinases and proteases has positioned it as a promising candidate for further investigation in oncology research.

The synthesis of 5-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to optimize the production process. These techniques not only improve efficiency but also enhance the scalability of the synthesis, which is essential for industrial applications.

The pharmacokinetic profile of 5-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one is another area of active investigation. Preliminary studies suggest that this compound exhibits favorable metabolic stability and moderate oral bioavailability in preclinical models. These findings are encouraging for its potential development into a therapeutic agent, as they indicate that it may be able to reach relevant biological targets at effective concentrations after administration.

In conclusion,5-(2-methylbutan-2-y l)-1 ,3 -ox az oli di n - 2 - one ( CAS No . 1936294 - 50 - 6 ) represents an intriguing compound with significant pharmaceutical potential. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for oxazolidinone derivatives, this compound is poised to play an important role in addressing unmet medical needs across various therapeutic areas.